Cas no 1262011-51-7 (4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]-)

• Product Name: 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]-
• CAS No: 1262011-51-7
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD18323739
• CID: 2769160
• Update Time: 2025-07-18

4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]-

• MDL： MFCD18323739
• Inchi： 1S/C12H11NO3S/c1-17(15,16)11-4-2-9(3-5-11)12-8-10(14)6-7-13-12/h2-8H,1H3,(H,13,14)
• InChI Key： KAQFXLILPXZHFX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(C)(=O)=O)C=C2)=NC=CC(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]-

4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- (CAS No. 1262011-51-7): A Comprehensive Overview in Modern Chemical Biology

4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]-, identified by its CAS number 1262011-51-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic aromatic molecule, featuring a pyridinol core substituted with a 4-(methylsulfonyl)phenyl group, has garnered attention due to its unique structural and functional properties. The combination of these structural elements imparts distinct chemical reactivity and biological potential, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The< strong>pyridinol moiety is a key pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the methylsulfonyl group in the aromatic ring enhances the compound's solubility and binding affinity, which are critical factors in drug design. Recent studies have highlighted the role of such modifications in improving pharmacokinetic profiles and therapeutic efficacy.

In the realm of medicinal chemistry, the synthesis and characterization of 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for preclinical and clinical studies. The development of efficient synthetic routes has enabled researchers to explore derivatives with tailored biological activities, further expanding the potential applications of this compound.

One of the most compelling aspects of 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- is its demonstrated potential in modulating various biological pathways. Preliminary investigations have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression. The< strong>methylsulfonyl group, in particular, has been shown to enhance binding interactions with target proteins, leading to potent pharmacological effects.

The< strong>pyridinol core also contributes to the compound's versatility, allowing for further functionalization to achieve specific therapeutic goals. Researchers have explored various derivatives by introducing additional substituents or modifying existing ones. These modifications have led to compounds with improved selectivity and reduced side effects, underscoring the importance of structural optimization in drug development.

The pharmacological profile of 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- has been evaluated through both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated promising activity against several disease models, including those relevant to oncology and neurodegenerative disorders. Animal models have provided further evidence of its therapeutic potential, showing favorable pharmacokinetic properties and minimal toxicity at effective doses.

The integration of computational chemistry techniques has accelerated the discovery process for this compound. Molecular modeling studies have helped elucidate its binding mode to biological targets, providing insights into how structural modifications can enhance efficacy. These computational approaches complement experimental data, enabling a more holistic understanding of the compound's behavior at both molecular and cellular levels.

The future directions for research on 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- are multifaceted. Ongoing studies aim to identify novel derivatives with enhanced bioactivity and improved pharmacokinetic profiles. Additionally, exploring its potential as an intermediate in larger drug molecules is an area of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this field.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing new classes of bioactive molecules with diverse functionalities. The structural features that make it an attractive candidate for drug discovery also contribute to its utility as a tool compound in chemical biology research.

In conclusion, 4-Pyridinol, 2-[4-(methylsulfonyl)phenyl]- (CAS No.< strong>1262011-51-7) represents a promising entity in modern chemical biology. Its unique structural composition and demonstrated biological activity position it as a key candidate for further development in pharmaceutical research. As our understanding of its mechanisms of action continues to grow, so too will its potential applications across various therapeutic areas.